N-(4-fluorophenyl)piperidine-4-carboxamide hydrochloride

• IUPAC Name: N-(4-fluorophenyl)piperidine-4-carboxamide;hydrochloride
• InChI: InChI=1S/C12H15FN2O.ClH/c13-10-1-3-11(4-2-10)15-12(16)9-5-7-14-8-6-9;/h1-4,9,14H,5-8H2,(H,15,16);1H
• InChI Key: WHSWHHXBIZVTNT-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC1C(=O)NC2=CC=C(C=C2)F.Cl
• Molecular Formula: C12H16ClFN2O
• Molecular Weight: 258.72 g/mol
• CAS No.: 1220038-42-5

Description

Molecular Structure Analysis

The molecular structure of N-(4-fluorophenyl)piperidine-4-carboxamide hydrochloride is characterized by a piperidine ring substituted at the 4-position with a 4-fluorophenyl group and a carboxamide group. The InChI code for the compound is 1S/C12H15FN2O.ClH/c13-10-1-3-11(4-2-10)15-12(16)9-5-7-14-8-6-9;/h1-4,9,14H,5-8H2,(H,15,16);1H.

Physical and Chemical Properties Analysis

This compound is a powder at room temperature. It has a molecular weight of 258.72.

Scientific Research Applications

Met Kinase Inhibitor for Cancer Therapy

Research has identified substituted N-(4-(2-aminopyridin-4-yloxy)-3-fluoro-phenyl)-1-(4-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamides as potent and selective Met kinase inhibitors. These compounds have shown promising results in treating Met-dependent cancers, such as gastric carcinoma, by demonstrating complete tumor stasis in xenograft models upon oral administration. One such compound has advanced into phase I clinical trials due to its excellent in vivo efficacy and favorable pharmacokinetic and preclinical safety profiles (Schroeder et al., 2009).

Neuroreceptor Imaging

N-(piperidin-1-yl)-5-(4-methoxyphenyl)-1-(2-chlorophenyl)-4-[18F]fluoro-1H-pyrazole-3-carboxamide ([18F] NIDA-42033) has been synthesized and explored as a potential radiotracer for studying CB1 cannabinoid receptors in the brain using positron emission tomography (PET). This research highlights the feasibility of nucleophilic displacement of bromide in the 4-bromopyrazole ring with [18F]fluoride, providing insights into the development of novel PET tracers for neuroscience research (Katoch-Rouse & Horti, 2003).

Serotonin Receptor Imaging

Studies have compared the use of 18F-Mefway and 18F-FCWAY for quantifying 5-HT1A receptors in human subjects, evaluating their potential in PET imaging. Despite 18F-Mefway showing lower DVR values and greater overestimation bias, its resistance to in vivo defluorination suggests it could be a viable candidate for serotonin receptor imaging, eliminating the need for defluorination inhibitors (Choi et al., 2015).

Synthesis Techniques for Neuroleptic Agents

Fluspirilen and Penfluridol, two neuroleptic agents, utilize a key intermediate, 4,4-bis(p-fluorophenyl)butylbromide, prepared via rhodium-catalyzed hydroformylation. This synthesis route has been a cornerstone in creating compounds containing a 4,4-bis(p-fluorophenyl)butyl group, crucial for the pharmacological activity of these agents (Botteghi et al., 2001).

Antiproliferative Curcumin Mimics

3,5-Bis(arylidene)-N-substituted-4-oxo-piperidine-1-carboxamides were synthesized as curcumin mimics, showing high anti-proliferative properties against various cancer cell lines. These compounds demonstrated potency higher than 5-fluorouracil and revealed promising inhibitory properties against human DNA topoisomerase IIα, marking them as potential anticancer agents (Fawzy et al., 2019).

Safety and Hazards

The compound is associated with several hazard statements, including H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), and wearing protective gloves/protective clothing/eye protection/face protection (P280).